1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

• IUPAC Name: (3,5-dimethyl-4-pyrrolidin-1-ylsulfonylpyrazol-1-yl)-(4-fluorophenyl)methanone
• InChI: InChI=1S/C16H18FN3O3S/c1-11-15(24(22,23)19-9-3-4-10-19)12(2)20(18-11)16(21)13-5-7-14(17)8-6-13/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: ANWLGKRZIGMQLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2=CC=C(C=C2)F)C)S(=O)(=O)N3CCCC3
• Molecular Formula: C16H18FN3O3S
• Molecular Weight: 351.4 g/mol

Description

1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (PFPS) is an organic compound with a wide range of applications in scientific research. It is a pyrazole derivative with a fluorobenzoyl group as the substituent at the 1-position and a pyrrolidine-1-sulfonyl group at the 4-position. It is a white crystalline solid, soluble in organic solvents such as dimethylformamide, ethyl acetate, and acetonitrile.

Mechanism of Action

1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole acts as a ligand for metal-catalyzed reactions. It binds to the metal center and facilitates the formation of a new bond between two molecules. This new bond is formed by the donation of electrons from the ligand to the metal center, which acts as an electron acceptor. This electron donation-acceptor process is known as a Lewis acid-base reaction.
Biochemical and Physiological Effects
1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. It has also been found to have anti-bacterial and anti-viral properties.

Advantages and Limitations for Lab Experiments

The use of 1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable and non-toxic. Additionally, it is soluble in a variety of organic solvents, which makes it suitable for a wide range of reactions. However, there are some limitations to its use. It is not very soluble in water, which limits its use in aqueous reactions. Additionally, it is not very stable in the presence of strong acids or bases, which can cause its decomposition.

Future Directions

There are a number of potential future directions for the use of 1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole in scientific research. One potential application is in the synthesis of new compounds with novel biological activities. Additionally, 1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole could be used in the development of new catalysts for organic synthesis. It could also be used in the development of new drug delivery systems, such as nanoparticles. Finally, 1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole could be used in the synthesis of materials with new optical, electrical, and magnetic properties.

Synthesis Methods

1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole can be synthesized by a multi-step reaction sequence. The first step involves the condensation of 4-fluorobenzaldehyde with 2-methyl-5-nitropyrrole to give 2-methyl-5-nitro-4-fluoropyrrole. This intermediate is then reacted with 1-bromo-3,5-dimethylpyrrole to form the desired 1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole.

Scientific Research Applications

1-(4-fluorobenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole is used in scientific research as a ligand for metal-catalyzed reactions. It has been used in the synthesis of various organic compounds, including peptides, peptidomimetics, and macrocyclic compounds. It has also been used in the synthesis of polycyclic aromatic hydrocarbons and heterocyclic compounds.